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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of
chlorocyclohexane against its common alternatives. The information is intended to assist
researchers, scientists, and professionals in the drug development industry in making informed
decisions regarding chemical selection and process design, with a focus on minimizing
environmental footprint. All quantitative data is summarized in comparative tables, and detailed
experimental methodologies for key studies are provided.

Executive Summary

Chlorocyclohexane is a versatile chemical intermediate and solvent with a notable
environmental profile. While not classified as a Persistent, Bioaccumulative, and Toxic (PBT)
substance, it is recognized as being toxic to aquatic life with long-lasting effects[1][2][3]. Its
moderate bioaccumulation potential, indicated by a log Pow of 3.36 and a bioconcentration
factor (BCF) ranging from 75 to 240, warrants careful consideration in its application and
disposal[1]. This guide presents available data on the persistence, bioaccumulation, and
toxicity of chlorocyclohexane and compares it with alternatives in key applications, including
the production of the rubber anti-scorch agent N-Cyclohexylthiophthalimide (CTP) and its use
as a solvent in pharmaceutical synthesis.

Data Presentation: Comparative Environmental
Impact
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The following tables summarize the key environmental, health, and safety data for

chlorocyclohexane and its alternatives.

Table 1: Physicochemical Properties and Environmental Fate

N-
. Methyl tert-
Chlorocyclo (cyclohexylt Cyclohexan Diethyl
Property . ] Butyl Ether
hexane hio)phthali one Ether
. (MTBE)
mide (CTP)
Molecular
CeH11ClI C14H15NO2S CeH100 (C2H5)20 CsH120
Formula
Boiling Point
0 142[1] Decomposes 155.6[2] 34.5[4] 55.2
Water 0.4 g/L at 12.4 mg/L at T 69 g/L at 51 g/L at
imite
Solubility 20°C[1] 20°C[5] 20°C 25°C[6]
log Pow
(Octanol-
Water 3.36[1] 2.82-3.56[5] 0.86 0.89 0.94
Partition
Coefficient)
Resistant to
) ) Not readily Readily
Biodegradatio  Data not ] ] Data not natural
) biodegradabl biodegradabl ) ]
n available available degradation[6
e[4] e
]
Bioaccumulat ) Does not
' ' Estimated :
ion Potential 75 - 240[1] Low bioconcentrat
BCF of 130[7]
(BCF) e[8]
Table 2: Ecotoxicity Data
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N-
. Methyl tert-
. Chlorocyclo (cyclohexylt Cyclohexan Diethyl
Endpoint . . Butyl Ether
hexane hio)phthali ol Ether
. (MTBE)
mide (CTP)
82 mg/L o
] ] No significant
Fish (LC50, Data not (Lepomis o >151 mg/L
] ] 704 mg/L[9] toxicity
96h) available macrochirus) (acute)[6]
expected[7]
[4]
4,018 mg/L 82 mg/L No significant
Crustaceans _ _ Data not o Data not
(Daphnia (Daphnia ) toxicity )
(EC50, 48h) ) available available
pulex)[1] species)[4] expected[7]
No significant
Algae (EC50, Data not Data not o Data not
) 0.7 mg/L[4] ] toxicity ]
96h) available available available
expected[7]
Chronic 51 mg/L
. Data not Data not Data not Data not
Toxicity ) ) ] ] (freshwater)
available available available available
(NOEC) [6]

Table 3: Mammalian Toxicity and Physical Hazards

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://redox.com/wp-content/sds/3619.pdf
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://www.chemicalbook.com/msds/cyclohexylthiophthalimide.htm
https://isgc-symposium-2019.livescience.io/medias/isgc2019/abstract_submission/_pdf/abstract-456-6622C.pdf
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://redox.com/wp-content/sds/3619.pdf
https://www.chemicalbook.com/msds/cyclohexylthiophthalimide.htm
https://redox.com/wp-content/sds/3619.pdf
https://www.chemicalbook.com/msds/cyclohexylthiophthalimide.htm
https://isgc-symposium-2019.livescience.io/medias/isgc2019/abstract_submission/_pdf/abstract-456-6622C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

N-
. Methyl tert-
. Chlorocyclo (cyclohexylt Cyclohexan Diethyl
Endpoint . ] Butyl Ether
hio)phthali one Ether
. (MTBE)
mide (CTP)
Acute Oral
. 7,940
Toxicity 1,535 mg/kg 1,215 mg/kg 4,000 mg/kg
mg/kg[4]
(LD5O0, rat)
Flash Point
>150 44 -45[4] -28
(°C)
) H410: Very
H411: Toxic ] H412:
GHS Hazard o toxic to N N
to aquatic life o Harmful to Not classified  Not classified
Statements aquatic life o ] ]
) ) aquatic life for aquatic for aquatic
(Environment with long ) o o
) with long toxicity[7] toxicity[6]
al) lasting )
lasting effects
effects[4]

Production Methods and Environmental

Considerations

Chlorocyclohexane is primarily produced through two main industrial routes:

» Chlorination of Cyclohexane: This process involves the direct chlorination of cyclohexane,

often initiated by UV light. A significant drawback of this method is the potential for the

formation of polychlorinated byproducts, which can be more persistent and toxic than the

desired product. The separation and disposal of these byproducts present an environmental

challenge.

o Reaction of Cyclohexanol with Hydrochloric Acid: This method uses cyclohexanol and

concentrated hydrochloric acid to produce chlorocyclohexane. A major environmental

concern with this route is the generation of a large volume of dilute hydrochloric acid as a

waste stream, which requires neutralization and treatment before discharge[6].

In contrast, the production of alternatives may present different environmental challenges. For

instance, the synthesis of cyclohexanone, a key alternative, is often achieved through the
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oxidation of cyclohexane, which can have a low conversion rate and produce its own set of
byproducts and waste streams[11].

Visualization of Key Processes
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Caption: Potential environmental pathways of chlorocyclohexane upon release.

Comparative Workflow for Environmental Risk
Assessment
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Caption: A generalized workflow for assessing the environmental risk of chemical substances.

Signaling Pathway for Aquatic Toxicity
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Caption: A simplified signaling pathway illustrating the mechanism of aquatic toxicity.

Experimental Protocols

Detailed methodologies for the key experimental data cited in this guide are based on
internationally recognized guidelines, primarily from the Organisation for Economic Co-
operation and Development (OECD).

OECD 301: Ready Biodegradability
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This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms.
Several methods exist within this guideline, such as the CO2 Evolution Test (OECD 301B) and
the Closed Bottle Test (OECD 301D).

e Principle: A small amount of the test substance is incubated in a mineral medium containing
a microbial inoculum (e.g., from activated sludge). The degradation is followed by measuring
the consumption of oxygen or the production of carbon dioxide over a 28-day period[12].

o Pass Criteria: A substance is considered "readily biodegradable" if it reaches a certain
percentage of its theoretical biodegradation (e.g., >60% of theoretical CO2 production) within
a 10-day window during the 28-day test period[13].

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test population
of fish (LC50) over a 96-hour exposure period[1][9][14].

 Principle: Fish are exposed to a range of concentrations of the test substance in a controlled
aguatic environment. Mortalities are recorded at 24, 48, 72, and 96 hours[3].

o Test Organisms: Commonly used species include zebrafish (Danio rerio) and rainbow trout
(Oncorhynchus mykiss).

e Endpoint: The LC50 value is calculated at the end of the 96-hour exposure.

OECD 202: Daphnia sp., Acute Immobilisation Test

This test determines the concentration of a substance that immobilizes 50% of a test
population of Daphnia (EC50) over a 48-hour exposure period.

 Principle:Daphnia magna or Daphnia pulex are exposed to a series of concentrations of the
test substance. The number of immobilized daphnids is recorded at 24 and 48 hours.

e Endpoint: The EC50 value for immobilization is calculated at 48 hours.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
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This test evaluates the effect of a substance on the growth of freshwater algae[15][16][17].

e Principle: Exponentially growing cultures of a selected algal species (e.qg.,
Pseudokirchneriella subcapitata) are exposed to a range of concentrations of the test
substance over 72 hours[8].

o Endpoint: The inhibition of growth is measured by changes in cell density or biomass, and
the EC50 value (the concentration causing 50% inhibition of growth) is calculated[18].

Conclusion

The selection of chlorocyclohexane or its alternatives should be guided by a thorough
evaluation of their respective environmental impacts throughout their lifecycle. While
chlorocyclohexane serves as a valuable chemical, its aquatic toxicity and moderate
bioaccumulation potential necessitate responsible handling and waste management. For
applications where alternatives are available, such as the use of N-Phenyl-N-
[(trichloromethyl)thio]benzenesulfonamide in rubber manufacturing or greener solvents in
synthesis, a comparative risk assessment is crucial. This guide provides a foundational dataset
for such an assessment, highlighting the need for further research to fill existing data gaps,
particularly concerning the biodegradability of chlorocyclohexane and the comprehensive
environmental profiles of some of its alternatives. By prioritizing chemicals with lower
persistence, bioaccumulation, and toxicity, the chemical industry can move towards more
sustainable practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://redox.com/wp-content/sds/3619.pdf
https://www.env.go.jp/content/000130383.pdf
https://isgc-symposium-2019.livescience.io/medias/isgc2019/abstract_submission/_pdf/abstract-456-6622C.pdf
https://www.chemicalbook.com/msds/cyclohexylthiophthalimide.htm
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://epchems.com/product-cyclohexanone/
https://www.mdpi.com/2073-4433/14/2/254
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/2011/07/test-no-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test_g1gh28f1.html
https://www.eurofins.it/media/91505/50017_eurofins_biolab_ctp_laboratories_test_inibizione_crescita_algale_oecd201.pdf
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_5.pdf
https://www.benchchem.com/product/b146310#assessing-the-environmental-impact-of-chlorocyclohexane
https://www.benchchem.com/product/b146310#assessing-the-environmental-impact-of-chlorocyclohexane
https://www.benchchem.com/product/b146310#assessing-the-environmental-impact-of-chlorocyclohexane
https://www.benchchem.com/product/b146310#assessing-the-environmental-impact-of-chlorocyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact
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